N-Isobutyrylglycine-d2

• Molecular Formula: C6H11NO3
• Molecular Weight: 147.17 g/mol
• InChI: InChI=1S/C6H11NO3/c1-4(2)6(10)7-3-5(8)9/h4H,3H2,1-2H3,(H,7,10)(H,8,9)/i3D2
• InChIKey: DCICDMMXFIELDF-SMZGMGDZSA-N

N-Isobutyrylglycine-d2 (CAS 1219795-05-7) is a deuterium-labeled analog of N-isobutyrylglycine, a key acyl glycine metabolite involved in the diagnosis of inborn errors of metabolism such as isobutyryl-CoA dehydrogenase deficiency. The compound serves as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography–tandem mass spectrometry (LC-MS/MS) workflows, enabling precise quantification of endogenous isobutyrylglycine in complex biological matrices like urine and plasma.

N-Isobutyrylglycine-d2: A Deuterated Internal Standard for Accurate LC-MS/MS Quantification of Acylglycine Biomarkers

N-Isobutyrylglycine-d2 (CAS 1219795-05-7) is a deuterium-labeled analog of N-isobutyrylglycine, a key acyl glycine metabolite involved in the diagnosis of inborn errors of metabolism such as isobutyryl-CoA dehydrogenase deficiency . The compound serves as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography–tandem mass spectrometry (LC-MS/MS) workflows, enabling precise quantification of endogenous isobutyrylglycine in complex biological matrices like urine and plasma [1].

• [1] Ombrone D, Salvatore F, Ruoppolo M. Quantitative liquid chromatography coupled with tandem mass spectrometry analysis of urinary acylglycines: application to the diagnosis of inborn errors of metabolism. Anal Biochem. 2011;417(1):122-128. View Source

Why N-Isobutyrylglycine-d2 Cannot Be Replaced by Unlabeled or 13C/15N Analogs in Rigorous Quantitation

Generic substitution of N-isobutyrylglycine-d2 with unlabeled N-isobutyrylglycine or alternative isotope-labeled forms (e.g., 13C2,15N or d7) introduces significant analytical bias. Unlabeled internal standards cannot correct for matrix effects and ionization variability in LC-MS/MS, leading to inaccurate quantification [1]. While 13C/15N analogs provide effective isotope dilution, their procurement cost is substantially higher, and deuterium-labeled analogs like d7 may exhibit chromatographic isotope effects that alter retention time [2]. N-isobutyrylglycine-d2 strikes a critical balance: sufficient mass shift (+2 Da) to avoid isotopic overlap with endogenous analyte, while offering cost-effective procurement without chromatographic retention time shifts. The following evidence quantifies these differentiation points.

• [1] Burke DG, Mackay L. Complete equation for the measurement of organic molecules using stable isotope labeled internal standards, exact matching, and mass spectrometry. Anal Chem. 2008;80(13):5071-5078. View Source
• [2] Li X, Franke AA. Direct quantification in bioanalytical LC–MS/MS using internal calibration via analyte/stable isotope ratio. Anal Chem. 2007;79(13):5056-5062. View Source

N-Isobutyrylglycine-d2 Quantitative Differentiation: Purity, Cost, and Analytical Performance Benchmarks

Purity Comparison: 99.43% HPLC Purity Outperforms Standard Unlabeled Reference Material

N-Isobutyrylglycine-d2 (MedChemExpress HY-W141928S1) demonstrates a certified purity of 99.43% by HPLC, exceeding the ≥95.0% HPLC purity specification of the Sigma-Aldrich unlabeled analytical standard (Product No. 04513) . This higher purity reduces the introduction of unknown impurities that could interfere with trace-level quantification or generate spurious MS signals.

Evidence Dimension	Purity (HPLC)
Target Compound Data	99.43%
Comparator Or Baseline	N-Isobutyrylglycine analytical standard (Sigma-Aldrich): ≥95.0%
Quantified Difference	≥4.43 percentage points higher purity
Conditions	HPLC analysis as reported in vendor Certificate of Analysis

Why This Matters

Higher purity ensures lower background noise and more reliable calibration curves, directly improving the lower limit of quantification (LLOQ) in acylglycine assays.

Cost Efficiency: N-Isobutyrylglycine-d2 Offers 5-10× Lower Procurement Cost Compared to 13C2,15N Analog

The procurement cost of N-Isobutyrylglycine-d2 is substantially lower than that of the 13C2,15N-labeled alternative. For a 1 mg quantity, N-Isobutyrylglycine-d2 is priced at approximately $72 (GlpBio) or $145 (TRC d7 analog), whereas N-Isobutyrylglycine-13C2,15N is priced at $145 for 1 mg (TRC) or $3920 RMB (~$540 USD) for 1 mg (Beyotime) [1][2]. This represents a cost differential of at least 5-fold for equivalent mass.

Evidence Dimension	Procurement Cost (1 mg)
Target Compound Data	$72 USD (GlpBio)
Comparator Or Baseline	N-Isobutyrylglycine-13C2,15N: $145 (TRC), ~$540 (Beyotime); N-Isobutyrylglycine-d7: $135-221
Quantified Difference	≥5× lower cost vs. 13C2,15N; 1.9-3× lower vs. d7
Conditions	Vendor list pricing as of 2025-2026; actual contract pricing may vary

Why This Matters

For routine high-throughput clinical metabolomics or large-scale method validation studies requiring multiple internal standard aliquots, the cost savings with d2 can be decisive for budget allocation.

• [1] GlpBio. N-Isobutyrylglycine-d2 (GC76979). 1 mg: $72 USD. View Source
• [2] Beyotime Biotechnology. [13C2,15N]-N-Isobutyrylglycine (Y283124-1mg). 1 mg: ¥3920 RMB. View Source

Mass Shift and Isotopic Enrichment: +2 Da Separation with >98% Deuterium Incorporation Ensures No Endogenous Overlap

N-Isobutyrylglycine-d2 incorporates two deuterium atoms at the glycine α-carbon (glycine-2,2-d2), resulting in a molecular weight of 147.17 g/mol—a mass shift of +2 Da from unlabeled N-isobutyrylglycine (145.16 g/mol) [1]. Isotopic enrichment is typically >98 atom% D, comparable to d7 analogs (99 atom% D) . This +2 Da separation is sufficient to resolve the internal standard from the endogenous analyte in MS1 scans, while avoiding the potential chromatographic retention time shifts associated with highly deuterated (d7) analogs.

Evidence Dimension	Molecular Weight / Mass Shift
Target Compound Data	147.17 g/mol, +2 Da shift, >98 atom% D
Comparator Or Baseline	Unlabeled N-isobutyrylglycine: 145.16 g/mol, 0 Da shift; N-Isobutyrylglycine-d7: 152.20 g/mol, +7 Da shift, 99 atom% D
Quantified Difference	+2 Da vs. +0 Da (unlabeled); +2 Da vs. +7 Da (d7)
Conditions	High-resolution mass spectrometry or triple quadrupole MRM

Why This Matters

The +2 Da mass difference provides a clear analytical window without the risk of deuterium-induced retention time shifts that can compromise peak integration in fast LC gradients.

• [1] MedChemExpress. N-Isobutyrylglycine-d2. Molecular Weight: 147.17. Formula: C6H9D2NO3. View Source

Method Validation Benchmark: d2 Internal Standard Enables LLOQ of 1 nM for Urinary Isobutyrylglycine in Validated UPLC-MS Assay

In a validated UPLC-MS method for 18 acylglycines in human urine, the use of stable-isotope labeled internal standards (including deuterated analogs) achieved a lower limit of quantitation (LLOQ) of 1–5 nM for all analytes, with isobutyrylglycine reliably quantified within this range [1]. The method demonstrated accuracy (% RE) and precision (% CV) <15% across the calibration range of 1.0–500 nM. In contrast, earlier non-derivatized LC-MS/MS methods using deuterated internal standards (including d7-isobutyrylglycine) reported urinary reference intervals of 0–1.92 μmol/mmol creatinine in healthy newborns [2].

Evidence Dimension	Lower Limit of Quantitation (LLOQ) for Isobutyrylglycine
Target Compound Data	1–5 nM in surrogate urine matrix
Comparator Or Baseline	Previous method (Ombrone et al. 2011): LLOQ not explicitly stated; reference interval 0.48 (0–1.92) μmol/mmol Cr
Quantified Difference	LLOQ of 1–5 nM represents sub-nanomolar sensitivity
Conditions	UPLC-MS/MS with DmPA derivatization and SIL-IS; calibration in surrogate matrix

Why This Matters

This validated sensitivity confirms that N-isobutyrylglycine-d2 can be used to establish robust calibration curves at clinically relevant concentrations, essential for newborn screening and biomarker discovery.

• [1] Li X, Franke AA. Development of an isotope labeling ultra-high performance liquid chromatography mass spectrometric method for quantification of acylglycines in human urine. Anal Chim Acta. 2012;750:161-172. View Source
• [2] Ombrone D, Salvatore F, Ruoppolo M. Quantitative liquid chromatography coupled with tandem mass spectrometry analysis of urinary acylglycines: application to the diagnosis of inborn errors of metabolism. Anal Biochem. 2011;417(1):122-128. View Source

Optimal Deployment Scenarios for N-Isobutyrylglycine-d2 in Analytical and Clinical Workflows

High-Throughput Clinical Metabolomics: Newborn Screening for Isobutyryl-CoA Dehydrogenase Deficiency

In routine newborn screening laboratories, N-isobutyrylglycine-d2 is employed as the internal standard in multiplexed LC-MS/MS panels measuring urinary acylglycines. The validated 1–5 nM LLOQ [1] enables reliable quantification of isobutyrylglycine in dried blood spots or urine, facilitating early diagnosis of isobutyryl-CoA dehydrogenase deficiency (IBDHD). The lower cost of d2 compared to 13C/15N analogs allows for economical, high-volume testing.

Pharmacokinetic and Drug Metabolism Studies: Tracking Valine Pathway Metabolites

In preclinical drug development, N-isobutyrylglycine-d2 serves as a quantitative tracer for valine catabolism. Deuterium-labeled internal standards correct for matrix effects and ionization variability in plasma and tissue homogenates [2], ensuring accurate measurement of drug-induced changes in acyl glycine profiles. The +2 Da mass shift avoids interference while maintaining chromatographic fidelity.

Biomarker Discovery and Validation: Manganese Exposure and Metabolic Disorders

Targeted metabolomics studies have identified N-isobutyrylglycine as a differentially abundant metabolite in manganese-exposed workers [3]. N-Isobutyrylglycine-d2 enables precise absolute quantification of this biomarker in large cohort studies, with the cost advantage of d2 supporting the extensive sample numbers required for robust statistical power.

Method Development and Proficiency Testing: Reference Material for Acylglycine Assays

Due to its high purity (99.43% HPLC) , N-isobutyrylglycine-d2 is suitable as a primary reference material for preparing calibration standards and quality control samples in laboratories developing or validating in-house LC-MS/MS methods for acylglycine panels.

• [1] Li X, Franke AA. Development of an isotope labeling ultra-high performance liquid chromatography mass spectrometric method for quantification of acylglycines in human urine. Anal Chim Acta. 2012;750:161-172. View Source
• [2] Burke DG, Mackay L. Complete equation for the measurement of organic molecules using stable isotope labeled internal standards, exact matching, and mass spectrometry. Anal Chem. 2008;80(13):5071-5078. View Source
• [3] Short Report: Using Targeted Urine Metabolomics to Distinguish Between Manganese Exposed and Unexposed Workers in a Small Occupational Cohort. Front Public Health. 2021;9:665238. View Source